Cas no 2786-08-5 (4-Dibenzothiophenecarboxylicacid)

• Product Name: 4-Dibenzothiophenecarboxylicacid
• CAS No: 2786-08-5
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• MDL: MFCD00092754
• CID: 270198
• PubChem ID: 29886
• Update Time: 2025-11-03

4-Dibenzothiophenecarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 4-Dibenzothiophenecarboxylicacid
• dibenzo[b,d]thiophene-4-carboxylic acid
• BL-5593
• 7X-0850
• AKOS015993531
• CAA78608
• 8-thiatricyclo[7.4.0.0^{2,7}]trideca-1(9),2,4,6,10,12-hexaene-6-carboxylic acid
• BL 5593
• Dibenzothiophene-4-carboxylic acid
• MFCD00092754
• D76337
• SCHEMBL4935698
• DTXSID30182166
• dibenzo[b,d]thiophene-4-carboxylicacid
• dibenzo-thiophene-4-carboxylic acid
• SR-01000309392
• 2786-08-5
• SR-01000309392-1
• 4-Dibenzothiophenecarboxylic acid
• CS-0103032
• 8-THIATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE-6-CARBOXYLIC ACID
• DTXCID40104657

• MDL： MFCD00092754
• Inchi： 1S/C13H8O2S/c14-13(15)10-6-3-5-9-8-4-1-2-7-11(8)16-12(9)10/h1-7H,(H,14,15)
• InChI Key： WHDBZUDFOQNASQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 228.02454
• Monoisotopic Mass: 228.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.8

Experimental Properties

• Density: 1.429
• Boiling Point: 468°Cat760mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.784
• PSA: 37.3
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Dibenzothiophenecarboxylicacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on 4-Dibenzothiophenecarboxylicacid

4-Dibenzothiophenecarboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2786-08-5, commonly referred to as 4-Dibenzothiophenecarboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a dibenzothiophene moiety attached to a carboxylic acid group. The dibenzothiophene core is a bicyclic structure consisting of two benzene rings fused to a thiophene ring, while the carboxylic acid group introduces acidic properties and enhances the molecule's reactivity.

Recent studies have highlighted the potential of 4-Dibenzothiophenecarboxylic Acid in various applications. For instance, researchers have explored its role in the development of advanced materials, such as high-performance polymers and organic semiconductors. The compound's ability to form stable π-π interactions due to its aromatic system makes it an ideal candidate for such applications. Additionally, the carboxylic acid group allows for easy functionalization, enabling the creation of tailored materials with specific properties.

In the pharmaceutical industry, 4-Dibenzothiophenecarboxylic Acid has shown promise as a lead compound for drug discovery. Its structure provides a scaffold for attaching bioactive groups, potentially leading to novel therapeutic agents. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways. The compound's unique combination of hydrophobic and hydrophilic regions makes it an attractive candidate for drug delivery systems as well.

The synthesis of 4-Dibenzothiophenecarboxylic Acid involves a multi-step process that typically begins with the preparation of dibenzothiophene derivatives. One common approach involves the oxidation of dibenzothiophene using strong oxidizing agents to introduce the carboxylic acid group. Researchers have also explored alternative methods, such as catalytic hydrogenation and cross-coupling reactions, to optimize the synthesis process and improve yield.

From an environmental perspective, 4-Dibenzothiophenecarboxylic Acid has been studied for its role in pollution control technologies. Its ability to act as a catalyst or adsorbent in processes such as oil spill cleanup and air purification has been investigated. Recent findings suggest that the compound can be used to enhance the efficiency of catalytic converters by stabilizing metal nanoparticles and improving their catalytic activity.

In conclusion, 4-Dibenzothiophenecarboxylic Acid (CAS No. 2786-08-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from materials science to pharmacology. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.